Cas no 2171448-93-2 ((3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid)

• Product Name: (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid
• CAS No: 2171448-93-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6223378
• PubChem ID: 165581670
• Update Time: 2025-10-29

(3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid
• 2171448-93-2
• (3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexyl]formamido}pentanoic acid
• EN300-1575568

• Inchi： 1S/C28H34N2O5/c1-3-19(15-25(31)32)29-26(33)28(14-8-9-18(2)16-28)30-27(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24H,3,8-9,14-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t18?,19-,28?/m1/s1
• InChI Key： STJKVRCSLXDTFJ-WXYVZSEASA-N
• SMILES： O=C(C1(CCCC(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](CC(=O)O)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid

Introduction to (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic Acid (CAS No. 2171448-93-2)

{(3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid, identified by its CAS number 2171448-93-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a pentanoic acid backbone modified with a unique amino acid derivative. The presence of a fluoren-9-yl methoxycarbonyl group and a 3-methylcyclohexylformamido moiety imparts distinct chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

The structural complexity of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid is not merely an academic curiosity but holds practical implications for drug design and synthesis. The stereochemistry, particularly the (3R) configuration, suggests a potential influence on the compound's biological activity, which is a critical factor in the development of novel therapeutic agents. The incorporation of the fluoren-9-yl methoxycarbonyl group, a common protecting group in peptide chemistry, indicates that this compound may be utilized in the synthesis of peptidomimetics or as an intermediate in more complex molecular architectures.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic properties and reduced susceptibility to enzymatic degradation. The structural features of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid, particularly the presence of a formamido linkage and the bulky fluorenyl moiety, make it an intriguing candidate for such applications. The formamido group can serve as a hinge region for designing molecules with specific binding interactions, while the fluorenyl group provides rigidity and stability to the molecular structure.

Moreover, the 3-methylcyclohexyl substituent introduces conformational flexibility, which can be exploited to optimize binding affinity and selectivity. This balance between rigidity and flexibility is often crucial in drug design, as it allows for the fine-tuning of molecular interactions with biological targets. The stereochemical purity of this compound, as indicated by the (3R) configuration, is also essential for ensuring consistent biological activity and minimizing side effects.

The synthesis of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the careful installation of each functional group while maintaining high yields and purity. The use of protecting groups, such as the fluoren-9-yl methoxycarbonyl moiety, is essential to prevent unwanted side reactions during synthesis. Additionally, the stereocontrol at the chiral center must be rigorously enforced to ensure the correct configuration.

Recent advances in synthetic methodologies have made it possible to achieve higher levels of precision and efficiency in constructing complex molecules like this one. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have significantly improved the accessibility of enantiomerically pure compounds. These advancements not only facilitate the production of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid but also open up new possibilities for exploring related structures with tailored biological properties.

Beyond its potential applications in drug development, this compound may also find utility in other areas of chemical research. For instance, its unique structural features make it a valuable tool for studying molecular recognition processes and protein-ligand interactions. By employing spectroscopic techniques such as NMR spectroscopy and X-ray crystallography, researchers can gain insights into how this compound interacts with biological targets at the molecular level.

The field of medicinal chemistry continues to evolve rapidly, driven by new discoveries and technological innovations. As our understanding of biological systems grows, so does our ability to design molecules that can modulate these systems with high specificity and efficacy. Compounds like (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid represent just one example of how interdisciplinary approaches can lead to novel therapeutic solutions.

In conclusion,{(3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pentanoic acid (CAS No. 2171448-93-2) is a structurally complex and versatile compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups and stereochemical features makes it an attractive candidate for further exploration in drug design and synthesis. As synthetic methodologies continue to advance, compounds like this one will play an increasingly important role in discovering new treatments for various diseases.